
Solubility of 1-Chlorooctadecane in Organic
Solvents: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Chlorooctadecane

Cat. No.: B165108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-
chlorooctadecane in various organic solvents. Due to the limited availability of precise

quantitative solubility data in publicly accessible literature, this guide combines qualitative data,

a known quantitative value for water, and a thorough discussion of the physicochemical

principles governing the solubility of long-chain haloalkanes. This information is crucial for

applications in organic synthesis, formulation development, and materials science where 1-
chlorooctadecane may be used as a reactant, intermediate, or additive.

Physicochemical Properties of 1-Chlorooctadecane
1-Chlorooctadecane is a long-chain alkyl halide with a molecular formula of C₁₈H₃₇Cl. Its

structure, consisting of a long, non-polar hydrocarbon tail and a weakly polar carbon-chlorine

bond, dictates its solubility characteristics. The principle of "like dissolves like" is central to

understanding its behavior in different solvents. As a largely non-polar molecule, it is expected

to be more soluble in non-polar organic solvents.

Table 1: Physicochemical Properties of 1-Chlorooctadecane
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Property Value Reference

Molecular Formula C₁₈H₃₇Cl [1][2]

Molecular Weight 288.94 g/mol [1][2]

Appearance
Colorless to pale yellow liquid

or crystalline mass
[1][3][4]

Melting Point 20-24 °C [1][5]

Boiling Point 347.8 °C at 760 mmHg [1]

Density ~0.85 g/cm³ at 20 °C [3]

Water Solubility 0.03 g/L (at 20 °C) [1][5][6]

Solubility Data
The following tables summarize the known solubility of 1-chlorooctadecane.

Quantitative Solubility Data
Precise quantitative solubility data for 1-chlorooctadecane in a wide range of organic solvents

is not readily available in the literature. The most consistently reported quantitative value is for

its solubility in water.

Table 2: Quantitative Solubility of 1-Chlorooctadecane

Solvent Temperature (°C) Solubility Reference

Water 20 0.03 g/L [1][5][6]

Qualitative Solubility Data
Qualitative descriptions of 1-chlorooctadecane's solubility have been reported in various

chemical catalogs and databases. These are summarized below.

Table 3: Qualitative Solubility of 1-Chlorooctadecane in Organic Solvents
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Solvent Solvent Type
Qualitative
Solubility

Reference

Chloroform Halogenated Slightly Soluble [1][5][6]

Dichloromethane Halogenated Slightly Soluble [1][5][6]

Toluene Aromatic Hydrocarbon Soluble [7]

Hexane Aliphatic Hydrocarbon Soluble [6]

Ethanol Alcohol Soluble [8]

Ether Ether Soluble [8]

Acetone Ketone Soluble [9]

Factors Influencing Solubility: A Theoretical
Framework
The solubility of a solute in a solvent is governed by the intermolecular forces between solute-

solute, solvent-solvent, and solute-solvent molecules. For 1-chlorooctadecane, the primary

intermolecular forces are van der Waals forces (specifically London dispersion forces) due to

its long alkyl chain. The C-Cl bond introduces a small dipole moment, but the molecule is

predominantly non-polar.

Generally, all organic halides are insoluble in water but soluble in common organic solvents.

[10] Alkyl halides are soluble in most organic solvents, with London Dispersion forces playing a

dominant role in this solubility.[11]

The following diagram illustrates the key factors influencing the solubility of a long-chain, non-

polar molecule like 1-chlorooctadecane.

Caption: Logical workflow of factors determining solubility.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of 1-
chlorooctadecane in an organic solvent. This method is based on the principle of creating a
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saturated solution and then quantifying the dissolved solute.

Materials and Equipment
1-Chlorooctadecane (high purity)

Selected organic solvents (analytical grade)

Analytical balance (±0.0001 g)

Vials with screw caps

Constant temperature shaker or water bath

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Gas chromatograph with a flame ionization detector (GC-FID) or a suitable

spectrophotometer

Procedure
Preparation of Saturated Solution:

Add an excess amount of 1-chlorooctadecane to a vial containing a known volume of the

selected organic solvent. The excess solid ensures that the solution becomes saturated.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient time to reach equilibrium (e.g., 24-48 hours).

Separation of Undissolved Solute:
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After the equilibration period, allow the vial to stand undisturbed at the same temperature

for several hours to let the excess solute settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Filter the supernatant through a syringe filter into a clean, pre-weighed vial to remove any

suspended microcrystals.

Quantification of Dissolved Solute:

Determine the mass of the filtered saturated solution.

Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven

at a temperature below the boiling point of 1-chlorooctadecane.

Once the solvent is completely removed, weigh the vial containing the dried 1-
chlorooctadecane residue.

The mass of the dissolved 1-chlorooctadecane can be calculated by subtracting the

initial weight of the empty vial.

Alternatively, a pre-calibrated analytical technique such as GC-FID can be used to

determine the concentration of 1-chlorooctadecane in the filtered supernatant.

Calculation of Solubility:

Calculate the solubility in the desired units (e.g., g/100 mL or g/L) using the mass of the

dissolved 1-chlorooctadecane and the volume of the solvent used.

Experimental Workflow Diagram
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Experimental Workflow for Solubility Determination

Start

Add excess 1-Chlorooctadecane
to a known volume of solvent

Equilibrate at constant temperature
with agitation (24-48h)

Allow undissolved solute
to settle

Withdraw and filter
supernatant

Quantify dissolved solute
(Gravimetric or Chromatographic method)

Calculate Solubility
(e.g., g/100 mL)

End

Click to download full resolution via product page

Caption: Workflow for experimental solubility measurement.
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Conclusion
1-Chlorooctadecane exhibits solubility characteristics typical of a large, non-polar molecule. It

is practically insoluble in water but shows good solubility in non-polar and weakly polar organic

solvents such as hydrocarbons, ethers, and alcohols.[8][10] The lack of extensive quantitative

data highlights an area for future research, particularly for its application in formulations and

chemical processes where precise solubility is a critical parameter. The provided theoretical

framework and experimental protocol offer a solid foundation for researchers and professionals

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165108#solubility-of-1-chlorooctadecane-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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